Cas no 2171602-16-5 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid
• CAS No: 2171602-16-5
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 6406117
• PubChem ID: 165574745
• Update Time: 2025-06-08

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid
• EN300-1539320
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanamido]hex-5-enoic acid
• 2171602-16-5

• Inchi： 1S/C25H28N2O6/c1-3-4-13-21(24(29)30)27-23(28)22(32-2)14-26-25(31)33-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h3,5-12,20-22H,1,4,13-15H2,2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： BBOCRMNKTYEGDH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C(=O)O)CCC=C)=O)OC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid

Comprehensive Introduction to 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid (CAS No. 2171602-16-5)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid (CAS No. 2171602-16-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound belongs to the class of non-natural amino acids, which are increasingly sought after in drug discovery, biomaterials engineering, and chemical biology. Its unique structure, featuring an alkene side chain and methoxy group, enables versatile applications in click chemistry and post-synthetic modifications.

The growing interest in CAS 2171602-16-5 aligns with recent trends in precision medicine and targeted therapeutics. Researchers frequently search for "Fmoc-amino acids for solid-phase peptide synthesis" or "functionalized amino acids for bioconjugation," reflecting its relevance in antibody-drug conjugate (ADC) development. The compound's hex-5-enoic acid moiety allows site-specific modifications through thiol-ene reactions, a technique gaining traction in nanoparticle functionalization and protein labeling.

From a synthetic chemistry perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid exemplifies the convergence of orthogonal protection strategies and bioorthogonal chemistry. The Fmoc group provides temporary protection during SPPS (Solid-Phase Peptide Synthesis), while the methoxypropanamido segment enhances solubility in organic solvents – a critical factor addressed in queries like "improving amino acid solubility in peptide coupling." This dual functionality makes it valuable for constructing peptidomimetics and constrained peptides, which dominate current GPCR-targeting drug research.

Analytical characterization of CAS 2171602-16-5 typically involves HPLC-MS and NMR spectroscopy, with particular attention to the alkene proton signals (δ 5.6-5.8 ppm) and Fmoc aromatic protons (δ 7.2-7.8 ppm). These spectral features are frequently discussed in forums investigating "NMR interpretation of Fmoc-protected compounds." The compound's stability profile shows optimal performance under inert atmosphere at -20°C, addressing common storage-related search terms like "long-term storage of unsaturated amino acids."

In pharmaceutical applications, the hex-5-enoic acid component enables innovative prodrug strategies through Michael addition with biological thiols. This property resonates with trending topics such as "stimuli-responsive drug release systems" and "redox-activated therapeutics." Recent publications highlight its use in designing enzyme-cleavable linkers for cancer-targeting conjugates, particularly in combination with PD-1/PD-L1 inhibitors – a hot area in immuno-oncology research.

The commercial availability of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxypropanamidohex-5-enoic acid meets the demands of high-throughput screening platforms. Suppliers often field inquiries about "bulk Fmoc-amino acids for combinatorial chemistry" and "custom unnatural amino acid synthesis." Its compatibility with automated peptide synthesizers makes it particularly valuable for epitope mapping and vaccine development, especially in light of recent advances in mRNA-based therapeutics and peptide vaccines against emerging pathogens.

From a regulatory standpoint, CAS 2171602-16-5 is classified as a research-grade chemical with no reported toxicity alerts in standard databases. This safety profile supports its inclusion in green chemistry initiatives, particularly when used in aqueous-based conjugation reactions – a subject gaining attention in searches for "environmentally friendly peptide modification." The compound's atom economy and potential for catalytic recycling of the Fmoc group further enhance its sustainability credentials.

Future directions for 2171602-16-5 applications may include DNA-encoded library construction and proteolysis-targeting chimera (PROTAC) development, as suggested by increasing academic interest in "bifunctional linker chemistry." Its structural flexibility allows integration with fluorescent probes for live-cell imaging, addressing the booming market for theranostic agents. As the pharmaceutical industry shifts toward personalized medicine, this compound's role in creating patient-specific peptide therapeutics is expected to expand significantly.